1-Benzylpyrrolidin-3-one hydrochloride

• IUPAC Name: 1-benzylpyrrolidin-3-one;hydrochloride
• InChI: InChI=1S/C11H13NO.ClH/c13-11-6-7-12(9-11)8-10-4-2-1-3-5-10;/h1-5H,6-9H2;1H
• InChI Key: CFDRSPCAFPXVGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1=O)CC2=CC=CC=C2.Cl
• Molecular Formula: C11H14ClNO
• DSSTOX Substance ID: DTXSID20662523
• Molecular Weight: 211.69 g/mol
• CAS RN: 1012-01-7

Description

1-Benzylpyrrolidin-3-one hydrochloride is a chemical compound with the formula C11H14ClNO. It is used in various applications, ranging from pharmaceutical synthesis to organic chemistry studies.

Molecular Structure Analysis

The molecular structure of this compound consists of 11 carbon atoms, 14 hydrogen atoms, 1 nitrogen atom, 1 oxygen atom, and 1 chlorine atom. The molecular weight is 211.69.

Scientific Research Applications

Lithium Amide Protection

An investigation into the lithium amide of a 3-aminopyrrolidine, specifically lithium benzhydryl(1-benzylpyrrolidin-3-yl)amide (1-Li), revealed that it is protected against hydrolysis when aggregated with a strongly polar partner such as LiCl, LiBr, or MeLi. This protection is up to a certain limit, showcasing its potential in synthetic chemistry where hydrolysis sensitivity is a concern (Gimbert et al., 2017).

Hydroxylation with Biocatalysts

Hydroxylation of N-benzylpyrrolidine with resting cells of Sphingomonas sp. HXN-200 led to the formation of N-benzyl-3-hydroxypyrrolidine with significant enantioselectivity and activity. By altering the docking/protecting group in pyrrolidines, hydroxylation activity and enantioselectivity were further improved, demonstrating the compound's versatility in stereoselective synthesis (Li et al., 2001).

Microbial Decyanation

A study on microbial decyanation showed that 1-benzylpyrrolidine-2,5-dicarbonitrile could be transformed into valuable compounds through regioselective hydrolysis by Rhodococcus opacus sp-lma whole cells. This process highlights the compound's role in the efficient and green synthesis of pharmaceutical intermediates (Pinheiro et al., 2011).

Arylation in the Absence of a Directing Group

Research on the arylation of N-phenylpyrrolidine, which includes 1-Benzylpyrrolidin-3-one derivatives, demonstrated a novel transformation for the direct and selective arylation of sp3 C-H bonds without a directing group. This advancement provides a new pathway for functionalizing pyrrolidines in the synthesis of complex molecules (Sezen & Sames, 2005).

Safety and Hazards

1-Benzylpyrrolidin-3-one hydrochloride should be handled with care. It is advised to use only outdoors or in a well-ventilated area, avoid breathing dust/fume/gas/mist/vapours/spray, and avoid contact with eyes, skin, or clothing.

Future Directions

The pyrrolidine ring, which is a part of 1-Benzylpyrrolidin-3-one hydrochloride, is a versatile scaffold for novel biologically active compounds. This suggests that this compound could have potential future applications in drug discovery and development.

Mechanism of Action

Target of Action

1-Benzylpyrrolidin-3-one hydrochloride is a derivative of pyrrolones and pyrrolidinones, which are five-membered heterocycles . These compounds are known to be versatile lead compounds for designing powerful bioactive agents . They are among the most essential heterocyclic pharmacophores inducing prominent pharmaceutical effects . .

Mode of Action

Pyrrolones and pyrrolidinones, the parent compounds, are known to exhibit diverse biological activities . They have been associated with antimicrobial, anti-inflammatory, anticancer, antidepressant, and anticonvulsant effects . The specific interactions of this compound with its targets that result in these effects are yet to be elucidated.

Biochemical Pathways

Given the diverse biological activities of pyrrolones and pyrrolidinones, it can be inferred that multiple pathways might be affected .

Result of Action

Pyrrolones and pyrrolidinones are known to exhibit diverse biological activities, suggesting that they may have multiple molecular and cellular effects .